Cas no 1609173-69-4 (ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate)

• Product Name: ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate
• CAS No: 1609173-69-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD34186338
• CID: 5638249
• PubChem ID: 88978505
• Update Time: 2025-06-23

ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-28266408
• SCHEMBL12913288
• ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate
• 1609173-69-4

• MDL： MFCD34186338
• Inchi： 1S/C10H17NO3/c1-5-14-10(13)8(2)9(12)6-7-11(3)4/h6-8H,5H2,1-4H3/b7-6+
• InChI Key： GBDHBOMTJZGWKD-VOTSOKGWSA-N
• SMILES： O(CC)C(C(C)C(/C=C/N(C)C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate

Professional Introduction to Ethyl (4E)-5-(Dimethylamino)-2-Methyl-3-Oxopent-4-enoate (CAS No. 1609173-69-4)

Ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate, with the CAS number 1609173-69-4, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in various scientific domains. The presence of a conjugated enone system, combined with an amine and ester moiety, makes it a versatile molecule for further chemical manipulation and biological investigation.

The molecular structure of ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate can be described as a five-carbon chain with a double bond at the fourth and fifth positions, an ester group at the third position, and a dimethylamino group at the fifth position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable candidate for synthetic chemistry and drug discovery. The compound's ability to participate in various chemical reactions, such as Michael additions, cycloadditions, and condensations, further enhances its utility in synthetic pathways.

In recent years, there has been growing interest in the development of novel bioactive molecules that can modulate biological pathways. Ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate has been explored as a potential intermediate in the synthesis of bioactive compounds. Its structural features make it a suitable precursor for designing molecules that interact with biological targets, such as enzymes and receptors. The amine group, in particular, can be functionalized to introduce additional pharmacophores, enhancing the compound's potential as a lead structure in drug development.

One of the most promising areas of research involving ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate is its application in medicinal chemistry. Researchers have been investigating its role in the synthesis of molecules with anti-inflammatory, anticancer, and antimicrobial properties. The conjugated enone system is known to exhibit photochemical activity, which has been leveraged in the development of photodynamic therapy agents. Additionally, the dimethylamino group can serve as a recognition element for specific biological targets, making this compound a valuable tool in rational drug design.

Recent studies have also highlighted the compound's potential in materials science. The unique electronic properties of ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate make it suitable for applications in organic electronics and optoelectronic devices. The molecule's ability to absorb light across a broad spectrum and its stability under various conditions have been explored in the development of new materials for solar cells and light-emitting diodes (LEDs). These findings underscore the compound's versatility beyond its traditional role in pharmaceuticals.

The synthesis of ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These methods are crucial for producing derivatives with specific biological activities. The compound's synthesis also highlights the importance of green chemistry principles, where efforts are made to minimize waste and improve atom economy.

In conclusion, ethyl (4E)-5-(dimethylamino)-2-methyl-3-oxopent-4-enoate is a multifaceted compound with significant potential in both chemical synthesis and biomedical applications. Its unique structural features make it a valuable intermediate for drug discovery and materials science. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.